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Compound of Interest

Compound Name: Copper methionine

Cat. No.: B13647792

This guide provides comprehensive, procedural information for the safe handling, storage, and
disposal of Copper Methionine, tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical for ensuring personal safety and
regulatory compliance in the laboratory.

Personal Protective Equipment (PPE)

When handling Copper Methionine, the use of appropriate personal protective equipment is
mandatory to prevent exposure.

o Eye and Face Protection: Always wear protective eyeglasses with side shields or chemical
safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR
1910.133 or European Standard EN166.[1][2]

» Skin Protection: To prevent skin contact, wear chemical-resistant gloves (e.g., rubber) and a
protective lab coat.[1][2] Persons with a susceptibility to allergic reactions should not handle
this material.[3]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[1][2][4] However, in cases of insufficient ventilation or
when dust generation is likely, a suitable NIOSH-approved respirator should be worn.[2][5]

Operational Plan: Safe Handling Protocol

Follow these steps to ensure the safe handling of Copper Methionine in a laboratory setting.
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» Ventilation: Always handle the product in a well-ventilated area.[4][6] Using explosion-proof
general and local exhaust ventilation is recommended to control airborne concentrations.[3]

» Avoid Dust Formation: Copper Methionine is a solid that may form combustible dust
concentrations in the air.[1][3] Minimize dust generation and accumulation during handling.[1]

e Prevent Contact: Take all necessary precautions to avoid direct contact with eyes, skin, and
clothing.[1][3][6] Do not breathe the dust.[1][3]

o Hygiene Practices: Adhere to good industrial hygiene and safety practices.[1][2] Wash hands
thoroughly after handling the material, and before eating, drinking, or smoking.[3][6]
Contaminated work clothing should not be allowed out of the workplace.[7]

Quantitative Data Summary

The following tables summarize key quantitative data. Note that some data pertains to L-
Methionine, a component of Copper Methionine, or a similar analogue, and should be used as
a reference.

Table 1: Physical and Chemical Properties of L-Methionine

Property Value
Physical State Solid[1]
Appearance White[1]
Solubility in Water 53.7 g/L @ 20 °CJ[1]
Melting Point 276 - 279 °C[1]

| pH | 5.5 - 6.5[1] |

Table 2: Toxicological Data for Copper Methionine Hydroxy Analogue Chelate
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Test Species Value
LD50 (Oral) Rat 300 - 500 mglkg[3]
LD50 (Dermal) Rat > 2000 mg/kg[3]

| LC50 (Inhalation) | Rat | 1.07 - 2.12 mg/l (4 hours, Aerosolized dust)[3] |

Procedural Workflows

The following diagrams illustrate the necessary workflows for handling and emergency

response.
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Preparation & Handling

Start: Receive Copper Methionine

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle with Care:
- Avoid creating dust
- Use non-sparking tools

Store in a Tightly Closed Container

After Use

osal

Collect Waste in a Labeled,
Sealed Container

Dispose via Licensed Contractor
or Institutional EHS

End: Decontaminate Work Area
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Exposure Event

Exposure Occurs

AN
/ / Immediate Regponse \ \
A\

Spill / Release Inhalation Ingestion

Eye Contact

Evacuate Area
Ensure Ventilation Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water for 15 min Rinse Mouth with Water
Contain & Clean Up Mechanically If breathing is difficult, give oxygen Wash Skin with Soap & Water Remove Contact Lenses Do NOT Induce Vomiting
(No Dry Sweeping)

-U
A4 P

Seek Immediate
Medical Attention

Provide SDS to Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Copper
Methionine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13647792#personal-protective-equipment-for-
handling-copper-methionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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